Cas no 62596-63-8 ((S)-4-Amino-3-phenylbutanoicacid)

(S)-4-Amino-3-phenylbutanoicacid Properties

Names and Identifiers

• (S)-4-Amino-3-phenylbutanoic acid
• (+)-4-Amino-3-phenylbutanoic acid
• ANW-65812
• CTK5B5360
• PubChem18290
• SureCN9545047
• UNII-89O32FJ0DL
• DTXSID10350669
• SCHEMBL9545047
• 62596-63-8
• 4-Amino-3-phenylbutyric acid, (S)-
• BENZENEPROPANOIC ACID, .BETA.-(AMINOMETHYL)-, (.BETA.S)-
• PD132686
• AKOS016843381
• 89O32FJ0DL
• Benzenepropanoic acid, beta-(aminomethyl)-, (betaS)-
• Q27270056
• (S)-4-amino-3-phenylbutyric acid
• AC-22390
• (3S)-4-amino-3-phenylbutanoic acid
• Fenigam
• (S)-4-AMINO-3-PHENYLBUTANOIC ACID
• +Expand

• InChIKey： DAFOCGYVTAOKAJ-SECBINFHSA-N
• Inchi： InChI=1S/C10H13NO2/c11-7-9(6-10(12)13)8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m1/s1
• SMILES： C1=CC=C(C=C1)[C@H](CC(=O)O)CN

Computed Properties

• Exact Mass: 179.09469
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.095
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.6
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• LogP: 1.90390
• PSA: 63.32
• Refractive Index: 1.563
• Boiling Point: 327.8 °C at 760 mmHg
• Flash Point: 152.1 °C
• Density: 1.161